3-Chloro-N,N-dimethyl-1,2,4-triazin-5-amine

• Molecular Formula: C5H7ClN4
• Molecular Weight: 158.59 g/mol
• IUPAC Name: 3-chloro-N,N-dimethyl-1,2,4-triazin-5-amine
• InChI: InChI=1S/C5H7ClN4/c1-10(2)4-3-7-9-5(6)8-4/h3H,1-2H3
• InChI Key: HJBLJQUDKIYFSY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CN=NC(=N1)Cl

Description

3-Chloro-N,N-dimethyl-1,2,4-triazin-5-amine is a chemical compound belonging to the triazine family Triazines are heterocyclic compounds containing three nitrogen atoms in a six-membered ring

Preparation Methods

Synthetic Routes and Reaction Conditions

3-Chloro-N,N-dimethyl-1,2,4-triazin-5-amine can be synthesized through several methods. One common approach involves the substitution of a chlorine atom in cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) with N,N-dimethylamine. This reaction typically occurs in the presence of a base such as sodium carbonate and a solvent like dioxane or water . The reaction can be carried out under conventional heating or using microwave irradiation to achieve higher yields and purity .

Industrial Production Methods

In an industrial setting, the production of 3-Chloro-N,N-dimethyl-1,2,4-triazin-5-amine may involve large-scale reactors and optimized reaction conditions to ensure efficiency and cost-effectiveness. The use of continuous flow reactors and automated systems can enhance the production process, allowing for better control over reaction parameters and product quality .

Chemical Reactions Analysis

Types of Reactions

3-Chloro-N,N-dimethyl-1,2,4-triazin-5-amine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be replaced by other nucleophiles, such as amines or thiols, to form different derivatives.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, although specific conditions and reagents may vary.

Common Reagents and Conditions

Substitution: Reagents like sodium carbonate and solvents such as dioxane or water are commonly used.

Oxidation/Reduction: Specific oxidizing or reducing agents, depending on the desired transformation.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various triazine derivatives with different functional groups .

Scientific Research Applications

3-Chloro-N,N-dimethyl-1,2,4-triazin-5-amine has several scientific research applications:

Chemistry: It is used as a building block for synthesizing other triazine derivatives, which have applications in materials science and catalysis.

Biology: Triazine derivatives are investigated for their antimicrobial, antiviral, and anticancer properties.

Medicine: Some triazine compounds are explored for their potential therapeutic effects, including as antifungal and anti-HIV agents.

Industry: The compound is used in the production of dyes, herbicides, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Chloro-N,N-dimethyl-1,2,4-triazin-5-amine involves its interaction with specific molecular targets and pathways. The compound can act as an electrophile, reacting with nucleophiles in biological systems. This interaction can lead to the inhibition of enzymes or disruption of cellular processes, contributing to its antimicrobial or anticancer effects .

Comparison with Similar Compounds

Similar Compounds

4,6-Diazido-N,N-dimethyl-1,3,5-triazin-2-amine: Another triazine derivative with high energetic properties.

2,4,6-Tris(5-(3,5-dinitrophenyl)-1H-tetrazol-1-yl)-1,3,5-triazine: Known for its high thermal stability and energetic properties.

Uniqueness

3-Chloro-N,N-dimethyl-1,2,4-triazin-5-amine is unique due to its specific substitution pattern and the presence of a chlorine atom, which allows for further functionalization and derivatization. This makes it a versatile intermediate in the synthesis of various triazine-based compounds .